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Compound of Interest

Compound Name: MLS000544460

Cat. No.: B2941323

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of MLS000544460, an inhibitor of the Eyes
Absent (EYA) family of protein phosphatases, with alternative compounds. The information
presented is supported by experimental data to facilitate independent verification and further
research.

Introduction to MLS000544460 and its Target

MLS000544460 is a reversible, allosteric inhibitor of the tyrosine phosphatase activity of EYA2.
[1][2] The EYA proteins, which also possess transcriptional co-activator functions through their
interaction with the SIX family of transcription factors, are implicated in various cancer-
promoting processes, including cell migration, invasion, and DNA damage repair.[1][3] The
phosphatase activity of EYA is a critical component of its oncogenic function, making it an
attractive target for therapeutic intervention.

Mechanism of Action: EYA-SIX Signaling Axis

The EYA-SIX transcriptional complex plays a crucial role in both embryonic development and
cancer progression. EYA proteins, acting as co-activators, are recruited by SIX transcription
factors to the promoters of target genes, regulating processes such as cell proliferation,
survival, and epithelial-mesenchymal transition (EMT). The intrinsic phosphatase activity of
EYA proteins can dephosphorylate specific substrates, further modulating downstream
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signaling pathways. Inhibition of EYA's phosphatase activity or disruption of the EYA-SIX
interaction represents two key strategies to counteract their oncogenic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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